Cas no 144689-63-4 (Olmesartan medoxomil)

Olmesartan medoxomil is an angiotensin II receptor antagonist (ARB) that provides effective blood pressure control through selective blockade of AT1 receptors, reducing peripheral resistance and diastolic blood pressure with minimal effects on heart rate or renal function. It offers sustained efficacy over 24 hours, enabling once-daily dosing for improved patient compliance.

Olmesartan medoxomil structure

Product Name:Olmesartan medoxomil

CAS No:144689-63-4

MF:C₂₉H₃₀N₆O₆

MW:558.5851

MDL:MFCD00944911

CID:64871

PubChem ID:354335790

Update Time:2025-08-19

Olmesartan medoxomil Chemical and Physical Properties

Names and Identifiers

- olmesartan medoxomil
- olmetec
- cs-866
- MEDOXOMIL
- 1H-IMIDAZOLE-5-CARBOXYLIC ACID, 4-(1-HYDROXY-1-METHYLETHYL)-2-PROPYL-1-[[2'-(1H-TETRAZOL-5-YL)[1,1'-BIPHENYL]-4-YL]METHYL]-, (5-METHYL-2-OXO-1,3-DIOXOL-4-YL)METHYL ESTER
- 4-(1-hydroxy-1-methylethyl)-2-propyl-1-[[2'-(1h-tetazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1h-imidazole-5-carboxylic acid (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
- 4-(1-HYDROXY-1-METHYLETHYL)-2-PROPYL-1-[[2'-(1H-TETRAZOL-5-YL)[1,1'-BIPHENYL]-4-YL]METHYL]-1H-IMIDAZOLE-5-CARBOXYLIC ACID (5-METHYL-2-OXO-1,3-DIOXOL-4-YL)METHYL ESTER
- 2-Butyl-4-(1-hydroxy-1-methylethyl)-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
- Olmesartan
- Olmesartan Medoximil
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl.5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylate
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)biphenyl-4-yl)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2\'-(1H-tetrazol-5-yl)-[1,1\'-biphenyl]4-yl)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate
- CS 866
- OMST
- 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
- Benicar
- Olmesartan (medoxomil)
- 6M97XTV3HD
- C29H30N6O6
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylate
- 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
- 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-
- Olmesartan medoxomil for system suitability
- BSPBio_003491
- NS00008255
- BRD-K78485176-001-06-0
- Olmesartan-d4Medoxomil
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(2-hydroxy-2-propanyl)-2-propyl-1-[[2'-(1H-tetrazol-5-yl)-4-biphenylyl]methyl]-1H-imidazole-5-carboxylate
- DTXCID7025924
- OLMESARTAN MEDOXOMIL COMPONENT OF AZOR
- BRD-K78485176-001-03-7
- GTPL591
- CAS-144689-63-4
- O0510
- BRD-K78485176-001-02-9
- NSC-758924
- OLMESARTAN MEDOXOMIL COMPONENT OF BENICAR HCT
- Spectrum4_000740
- OLMESARTAN MEDOXOMIL (EP MONOGRAPH)
- votume
- OLMESARTAN MEDOXOMIL [USP-RS]
- OLMESARTAN MEDOXOMIL [INN]
- HY-17005R
- NCGC00095136-01
- Pharmakon1600-01505205
- BENICAR HCT COMPONENT OLMESARTAN MEDOXOMIL
- (5-methyl-2-oxo-2H-1,3-dioxol-4-yl)methyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-{[2'-(1H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-imidazole-5-carboxylate
- 144689-63-4
- SCHEMBL16403
- SPBio_000431
- Olmesartan medoxomil (Standard)
- AB01275443_02
- 5-Methyl-2-oxo-1,3-dioxolen-4-yl)methoxy-4-(1-hydroxy-1-methylethyl)-2-propyl-1-(4-(2-(tetrazol-5-yl)phenyl)phenyl)methylimidazol-5-carboxylate-T287346
- 5-(1-HYDROXY-1-METHYLETHYL)-2-PROPYL-3-[2'-(1H-TETRAZOL-5-YL)-BIPHENYL-4-YLMETHYL]-3H-IMIDAZOLE-4-CARBOXYLIC ACID 5-METHYL-2-OXO-[1,3]DIOXOL-4-YLMETHYL ESTER
- Spectrum3_001676
- TRIBENZOR COMPONENT OLMESARTAN MEDOXOMIL
- SR-05000001987
- CS-866RN
- STL451024
- CS-0577
- OLMESARTAN MEDOXOMIL (USP-RS)
- HMS2093K16
- Olsertain
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-imidazole-5-carboxylate
- SPECTRUM1505205
- Tox21_111445
- OLMESARTAN MEDOXOMIL [ORANGE BOOK]
- (5-Methyl-2-oxo-1,3-dioxolen-4yl)methyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-{4-[2-(tetrazol-5-yl)phenyl]phenyl}methylimidazole-5-carboxylate
- HY-17005
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate
- KBioGR_001040
- SMR002203616
- Olmesartan medoxomil for system suitability, European Pharmacopoeia (EP) Reference Standard
- AB01275443-01
- CCG-39596
- SB19327
- AZOR COMPONENT OLMESARTAN MEDOXOMIL
- MLS006010109
- Olvance
- SR-05000001987-1
- Olmesartan medoxomil, European Pharmacopoeia (EP) Reference Standard
- L001061
- Olmesartan medoxomil (JP17/USP)
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)Methyl 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)Methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-iMidazole-5-carboxylate
- KBio2_005058
- Openvas
- SR-05000001987-2
- 1H-imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-,(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
- Olmesartanmedoxomil
- AB01275443_03
- DTXSID9045924
- AKOS015914772
- 1H-IMIDAZOLE-5-CARBOXYLIC ACID, 4-(1-HYDROXY-1-METHYLETHYL)-2-PROPYL-1-((2'-(1H-TETRAZOL-5-YL)(1,1'-BIPHENYL)-4-YL)METHYL)-, (5-METHYL-2-OXO-1,3- DIOXOL-4-YL)METHYL ESTER
- NSC758924
- NCGC00095136-02
- AC-1601
- HMS2089K18
- UNII-6M97XTV3HD
- MFCD00944911
- Olmesartan medoxomil [USAN:INN:BAN]
- s1604
- CS-0694888
- Olmesartan medoxomil, >=98% (HPLC)
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazole-5-carboxylate
- Olmesartan medoxomil, United States Pharmacopeia (USP) Reference Standard
- CS-866DM
- Olmesartan Medoxomil, Pharmaceutical Secondary Standard; Certified Reference Material
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(1h-tetrazol-5-yl)biphenyl-4-yl)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1h-imidazole-5-carboxylate
- OLMESARTAN MEDOXOMIL COMPONENT OF TRIBENZOR
- SBI-0206741.P001
- KS-1182
- Z1541759904
- NSC 758924
- Olmesartan medoxomil (Benicar)
- Spectrum2_000506
- HMS3743O09
- OLMESARTAN MEDOXOMIL [EP MONOGRAPH]
- KBio3_002711
- HMS1922L15
- CCG-221184
- HMS3651E13
- BDBM50442892
- (5-Methyl-2-oxo-1,3-dioxolen-4-yl)methyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-{4-[2-(tetrazol-5-yl)phenyl]phenyl}methylimidazole-5-carboxylate
- CHEMBL1200692
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate
- OLMESARTAN MEDOXOMIL (MART.)
- KBioSS_002498
- OLMESARTAN MEDOXOMIL [MART.]
- CHEBI:31932
- (5-Methyl-2-oxo-1,3-dioxolen-4-yl)methyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]imidazole-5-carboxylate
- Benicar (TN)
- OLMESARTAN MEDOXOMIL [USAN]
- BCP9000555
- SW199650-2
- NCGC00095136-09
- OLMESARTAN MEDOXOMIL [JAN]
- BCP05214
- OLMESARTAN MEDOXOMIL [USP MONOGRAPH]
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-i midazole-5-carboxylate
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]4-yl)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate
- HMS3715N09
- Q27888058
- Spectrum_001944
- Spectrum5_001556
- BRD-K78485176-001-07-8
- AKOS015894907
- 1ST158406
- OLMESARTAN MEDOXOMIL (USP MONOGRAPH)
- CS866
- NCGC00095136-03
- D01204
- KBio2_007626
- Olmetec (TN)
- KBio2_002490
- Benevas
- J-501595
- olmesartan-medoxomil
- OLMESARTAN MEDOXOMIL [WHO-DD]
- Medoxomil, Olmesartan
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-[[2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl]-4-(2-hydroxypr
- 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-(1H-tetrazol-5-yl) (1,1'-biphenyl)-4-yl)methyl)-, (5-methyl-2-oxo-1,3-dioxol-4-yl) methyl ester
- EN300-122375
- OLMESARTAN MEDOXOMIL [VANDF]
- Olmesartan medoxomil
- MDL： MFCD00944911
- Inchi： 1S/C29H30N6O6/c1-5-8-23-30-25(29(3,4)38)24(27(36)39-16-22-17(2)40-28(37)41-22)35(23)15-18-11-13-19(14-12-18)20-9-6-7-10-21(20)26-31-33-34-32-26/h6-7,9-14,38H,5,8,15-16H2,1-4H3,(H,31,32,33,34)
- InChI Key： UQGKUQLKSCSZGY-UHFFFAOYSA-N
- SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C1=C(C(=O)OC([H])([H])C2=C(C([H])([H])[H])OC(=O)O2)N(C([H])([H])C2C([H])=C([H])C(C3=C([H])C([H])=C([H])C([H])=C3C3N=NN([H])N=3)=C([H])C=2[H])C(C([H])([H])C([H])([H])C([H])([H])[H])=N1

Computed Properties

Exact Mass: 558.22300
Monoisotopic Mass: 558.22268270g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 41
Rotatable Bond Count: 11
Complexity: 969
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 154
Surface Charge: 0
Tautomer Count: 8
XLogP3: 3.8

Experimental Properties

Color/Form: Powder
Density: 1.4 g
Melting Point: 180 ºC
Boiling Point: 804.2°C at 760 mmHg
Flash Point: 180°C
Solubility: DMSO: soluble20mg/mL, clear
PSA: 162.16000
LogP: 4.17000
Decomposition: 180 ºC
Merck: 6839
Solubility: Almost insoluble in water, insoluble in methanol.

Olmesartan medoxomil Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H361
Warning Statement： P201-P202-P280-P308+P313-P405-P501
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： S37/39; S26; S39
RTECS：NI4014200
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/38; R41; R38

Olmesartan medoxomil Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Olmesartan medoxomil Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80366-5mg	Olmesartan medoxomil	144689-63-4	98.0%	5mg	¥150	2021-05-07
MedChemExpress	HY-17005-10mM*1mLinDMSO	Olmesartan medoxomil	144689-63-4	99.74%	10mM*1mLinDMSO	￥610	2022-03-28
MedChemExpress	HY-17005-10mg	Olmesartan medoxomil	144689-63-4	99.67%	10mg	￥550	2024-04-20
MedChemExpress	HY-17005-50mg	Olmesartan medoxomil	144689-63-4	99.67%	50mg	￥700	2024-04-20
MedChemExpress	HY-17005-100mg	Olmesartan medoxomil	144689-63-4	99.67%	100mg	￥995	2024-04-20
MedChemExpress	HY-17005-500mg	Olmesartan medoxomil	144689-63-4	99.67%	500mg	￥3450	2024-04-20
S e l l e c k ZHONG GUO	S1604-10mg	Olmesartan Medoxomil	144689-63-4	99.94%	10mg	¥901.97	2023-09-22
AstaTech	46302-1/G	5-(1-HYDROXY-1-METHYLETHYL)-2-PROPYL-3-[2'-(1H-TETRAZOL-5-YL)-BIPHENYL-4-YLMETHYL]-3H-IMIDAZOLE-4-CARBOXYLIC ACID 5-METHYL-2-OXO-[1,3]DIOXOL-4-YLMETHYL ESTER	144689-63-4	97%	1g	$137	2023-09-17
AstaTech	46302-5/G	5-(1-HYDROXY-1-METHYLETHYL)-2-PROPYL-3-[2'-(1H-TETRAZOL-5-YL)-BIPHENYL-4-YLMETHYL]-3H-IMIDAZOLE-4-CARBOXYLIC ACID 5-METHYL-2-OXO-[1,3]DIOXOL-4-YLMETHYL ESTER	144689-63-4	97%	5g	$499	2023-09-17
AstaTech	46302-25/G	5-(1-HYDROXY-1-METHYLETHYL)-2-PROPYL-3-[2'-(1H-TETRAZOL-5-YL)-BIPHENYL-4-YLMETHYL]-3H-IMIDAZOLE-4-CARBOXYLIC ACID 5-METHYL-2-OXO-[1,3]DIOXOL-4-YLMETHYL ESTER	144689-63-4	97%	25/G	$389	2022-06-02

Olmesartan medoxomil Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:144689-63-4)奥美沙坦酯

Order Number:LE25474989

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:49

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:144689-63-4)Olmesartan Medoxomil

Order Number:sfd18405

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Olmesartan medoxomil Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Olmesartan medoxomil Related Literature

1. A novel approach for nanoemulsion components screening and nanoemulsion assay of olmesartan medoxomil through a developed and validated HPLC method

Bapi Gorain,Hira Choudhury,Easha Biswas,Anwesha Barik,P. Jaisankar,Tapan Kumar Pal RSC Adv. 2013 3 10887
2. Validated voltammetric determination of olmesartan medoxomil: Method development and electrochemical behaviors investigation

Mustafa ?elebier,?ncilay Süslü,Sacide Alt?n?z Anal. Methods 2013 5 1301
3. Ecofriendly densitometric RP-HPTLC method for determination of rivaroxaban in nanoparticle formulations using green solvents

Prawez Alam,Essam Ezzeldin,Muzaffar Iqbal,Md. Khalid Anwer,Gamal A. E. Mostafa,Mohammed H. Alqarni,Ahmed I. Foudah,Faiyaz Shakeel RSC Adv. 2020 10 2133
4. Quantum binding energy features of the drug olmesartan bound to angiotensin type-1 receptors in the therapeutics of stroke

Stephany Campanelli Esmaile,Katyanna Sales Bezerra,Daniel Melo de Oliveira Campos,Maria Karolaynne da Silva,José Xavier Lima Neto,Vinicius Manzoni,Umberto Laino Fulco,Jonas Ivan Nobre Oliveira New J. Chem. 2021 45 19487
5. Novel candesartan derivatives as indoleamine 2,3-dioxygenase inhibitors

Kenji Matsuno,Hiroshi Yamazaki,Yoshinobu Isaka,Kazushige Takai,Yuka Unno,Naohisa Ogo,Yoshinobu Ishikawa,Satoshi Fujii,Osamu Takikawa,Akira Asai Med. Chem. Commun. 2012 3 475

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

144689-63-4 (Olmesartan medoxomil) Related Products

Recommended suppliers